Cas no 2344685-71-6 (2-Methyl-3-(2,2,2-trifluoroethyl)imidazol-4-amine;hydrochloride)

• Product Name: 2-Methyl-3-(2,2,2-trifluoroethyl)imidazol-4-amine;hydrochloride
• CAS No: 2344685-71-6
• MF: C₆H₉ClF₃N₃
• MW: 215.60397028923
• CID: 5328278
• Update Time: 2025-05-23

2-Methyl-3-(2,2,2-trifluoroethyl)imidazol-4-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-3-(2,2,2-trifluoroethyl)imidazol-4-amine;hydrochloride
• Z3681761890
• 2-methyl-1-(2,2,2-trifluoroethyl)-1H-imidazol-5-amine hydrochloride

• Inchi： 1S/C6H8F3N3.ClH/c1-4-11-2-5(10)12(4)3-6(7,8)9;/h2H,3,10H2,1H3;1H
• InChI Key： MAVUEJOJBGMRAS-UHFFFAOYSA-N
• SMILES： Cl.FC(CN1C(=CN=C1C)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 159
• Topological Polar Surface Area: 43.8

Additional information on 2-Methyl-3-(2,2,2-trifluoroethyl)imidazol-4-amine;hydrochloride

Introduction to 2-Methyl-3-(2,2,2-Trifluoroethyl)Imidazol-4-Amine Hydrochloride

The compound with CAS No. 2344685-71-6, commonly referred to as 2-Methyl-3-(2,2,2-trifluoroethyl)imidazol-4-amine hydrochloride, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The imidazol ring system, a heterocyclic aromatic structure, forms the core of this molecule, contributing to its stability and reactivity.

Recent studies have highlighted the importance of trifluoroethyl substituents in enhancing the pharmacokinetic properties of drugs. The presence of this group in 2-Methyl-3-(2,2,2-trifluoroethyl)imidazol-4-amine hydrochloride suggests improved bioavailability and reduced toxicity, making it a promising candidate for therapeutic interventions. Researchers have explored its role as a potential neuroprotective agent, demonstrating its ability to mitigate oxidative stress and inflammation in neuronal cells.

The synthesis of this compound involves a multi-step process that includes the formation of the imidazole ring followed by substitution reactions to introduce the trifluoroethyl and methyl groups. The use of mild reaction conditions ensures high yields and maintains the integrity of the sensitive functional groups. This approach aligns with current trends in green chemistry, emphasizing sustainability and efficiency in chemical synthesis.

In terms of pharmacological activity, hydrochloride salts like this compound are often preferred due to their enhanced solubility and stability. Studies have shown that hydrochloride salts can significantly improve drug delivery systems, enabling better absorption and distribution within the body. This property makes hydrochloride salts particularly valuable in the development of orally administered medications.

The application of CAS No. 2344685-71-6 extends beyond pharmacology into materials science. Its ability to form stable complexes with metal ions has led to its exploration as a ligand in catalytic processes. Recent research has demonstrated its effectiveness in asymmetric catalysis, where it facilitates the synthesis of chiral compounds with high enantioselectivity.

In conclusion, CAS No. 2344685-71-6, or hydrochloride salt, represents a versatile molecule with diverse applications across multiple scientific disciplines. Its unique structure and favorable pharmacokinetic properties position it as a valuable asset in both academic research and industrial development.